Cas no 1350760-17-6 ((3,5-Dichloro-4-iodophenyl)methanol)

• Product Name: (3,5-Dichloro-4-iodophenyl)methanol
• CAS No: 1350760-17-6
• MF: C₇H₅Cl₂IO
• MW: 302.924472570419
• MDL: MFCD26402584
• CID: 2119460
• PubChem ID: 66764840
• Update Time: 2025-10-28

(3,5-Dichloro-4-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-dichloro-4-iodophenyl)methanol
• 3,5-dichloro-4-iodobenzyl alcohol
• FXAMBHANNFAZDZ-UHFFFAOYSA-N
• Benzenemethanol,3,5-dichloro-4-iodo-
• FCH2428531
• (3,5-Dichloro-4-iodophenyl)methanol

• MDL： MFCD26402584
• Inchi： 1S/C7H5Cl2IO/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2,11H,3H2
• InChI Key： FXAMBHANNFAZDZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CO)C=C1Cl)Cl

Computed Properties

• Exact Mass: 301.87622g/mol
• Monoisotopic Mass: 301.87622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.9

Additional information on (3,5-Dichloro-4-iodophenyl)methanol

Introduction to (3,5-Dichloro-4-iodophenyl)methanol (CAS No. 1350760-17-6)

(3,5-Dichloro-4-iodophenyl)methanol, with the CAS number 1350760-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both chloro and iodine substituents on a phenyl ring makes it particularly interesting for further functionalization, enabling the development of novel therapeutic agents.

The chemical structure of (3,5-Dichloro-4-iodophenyl)methanol consists of a benzene ring substituted with two chlorine atoms at the 3rd and 5th positions and an iodine atom at the 4th position, with a hydroxymethyl group (-CH₂OH) attached to the ring. This arrangement provides a rich platform for chemical modifications, making it a valuable building block in drug discovery and development. The compound's reactivity is influenced by the electron-withdrawing effects of the chloro and iodine groups, which can modulate the electronic properties of the aromatic system.

In recent years, there has been growing interest in exploring the pharmacological potential of arylmethanol derivatives. The combination of halogenated aromatic rings with hydroxymethyl groups has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that compounds containing similar structural motifs exhibit promising effects in preclinical models of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis.

One of the most compelling aspects of (3,5-Dichloro-4-iodophenyl)methanol is its utility in constructing more complex molecules through further functionalization. The iodine atom, in particular, can be readily displaced by nucleophiles such as amines or thiols, allowing for the introduction of diverse functional groups. This property makes it an excellent precursor for synthesizing phenolic ethers, thiophenes, and other heterocyclic compounds that are known to possess significant pharmacological activity.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of (3,5-Dichloro-4-iodophenyl)methanol. For example, palladium-catalyzed cross-coupling reactions have enabled efficient coupling of this compound with various aryl halides and alkynes, facilitating the construction of polycyclic aromatic systems. These techniques have opened new avenues for designing molecules with tailored biological properties.

The pharmaceutical industry has been particularly interested in exploring the potential of arylmethanol derivatives as lead compounds for drug development. Several preclinical studies have demonstrated that compounds structurally related to (3,5-Dichloro-4-iodophenyl)methanol exhibit inhibitory effects on enzymes such as tyrosine kinases and cyclooxygenases. These enzymes are often overexpressed in pathological conditions like cancer and inflammation, making them attractive targets for therapeutic intervention.

In addition to its applications in drug discovery, (3,5-Dichloro-4-iodophenyl)methanol has found utility in materials science and organic synthesis. Its unique electronic properties make it a valuable component in designing organic semiconductors and catalysts. Researchers have explored its use in synthesizing conductive polymers and metal-organic frameworks (MOFs) that exhibit interesting optical and electronic characteristics.

The synthesis of (3,5-Dichloro-4-iodophenyl)methanol typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common synthetic routes include halogenation reactions to introduce chlorine atoms at specific positions on the benzene ring followed by iodination at the desired location. The final step often involves protecting group strategies to safeguard the hydroxymethyl functionality during subsequent chemical transformations.

Ongoing research continues to uncover new applications and derivatives of (3,5-Dichloro-4-iodophenyl)methanol. For instance, recent studies have focused on developing novel derivatives with enhanced bioavailability or improved metabolic stability. These efforts are crucial for translating promising preclinical findings into effective therapeutic agents that can be safely administered to patients.

The future prospects for this compound are promising, with ongoing investigations aimed at expanding its chemical space and exploring new synthetic pathways. As our understanding of biological mechanisms advances, so too will our ability to design molecules that interact selectively with disease-causing targets. In this context, (3,5-Dichloro-4-iodophenyl)methanol remains a cornerstone compound in medicinal chemistry.